Cas no 2024354-06-9 (4-(1,3-thiazol-5-yl)oxolan-3-ol)
4-(1,3-thiazol-5-yl)oxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,3-thiazol-5-yl)oxolan-3-ol
- 2024354-06-9
- EN300-1625460
-
- Inchi: 1S/C7H9NO2S/c9-6-3-10-2-5(6)7-1-8-4-11-7/h1,4-6,9H,2-3H2
- InChI Key: JOWKFABRVRGJIR-UHFFFAOYSA-N
- SMILES: S1C=NC=C1C1COCC1O
Computed Properties
- Exact Mass: 171.03539970g/mol
- Monoisotopic Mass: 171.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 70.6Ų
4-(1,3-thiazol-5-yl)oxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1625460-0.05g |
4-(1,3-thiazol-5-yl)oxolan-3-ol |
2024354-06-9 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1625460-0.1g |
4-(1,3-thiazol-5-yl)oxolan-3-ol |
2024354-06-9 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1625460-0.25g |
4-(1,3-thiazol-5-yl)oxolan-3-ol |
2024354-06-9 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1625460-0.5g |
4-(1,3-thiazol-5-yl)oxolan-3-ol |
2024354-06-9 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1625460-1.0g |
4-(1,3-thiazol-5-yl)oxolan-3-ol |
2024354-06-9 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1625460-2.5g |
4-(1,3-thiazol-5-yl)oxolan-3-ol |
2024354-06-9 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1625460-5.0g |
4-(1,3-thiazol-5-yl)oxolan-3-ol |
2024354-06-9 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1625460-10.0g |
4-(1,3-thiazol-5-yl)oxolan-3-ol |
2024354-06-9 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1625460-50mg |
4-(1,3-thiazol-5-yl)oxolan-3-ol |
2024354-06-9 | 50mg |
$827.0 | 2023-09-22 | ||
| Enamine | EN300-1625460-100mg |
4-(1,3-thiazol-5-yl)oxolan-3-ol |
2024354-06-9 | 100mg |
$867.0 | 2023-09-22 |
4-(1,3-thiazol-5-yl)oxolan-3-ol Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 4-(1,3-thiazol-5-yl)oxolan-3-ol
Chemical Profile of 4-(1,3-thiazol-5-yl)oxolan-3-ol (CAS No: 2024354-06-9)
4-(1,3-thiazol-5-yl)oxolan-3-ol is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound belongs to the oxolane family, characterized by a five-membered ring containing an oxygen atom, and is functionalized with a 1,3-thiazole moiety at the 4-position. This structural combination positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.
The CAS No: 2024354-06-9 uniquely identifies this chemical entity in scientific literature and databases, facilitating precise referencing and research continuity. The presence of the 1,3-thiazole ring is particularly noteworthy, as thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The oxolane ring further enhances the molecular complexity, potentially influencing both the pharmacokinetic profile and the interaction with biological targets.
In recent years, there has been a surge in research focusing on heterocyclic compounds due to their versatility in drug design. The 1,3-thiazole scaffold is particularly favored for its ability to mimic natural products and its compatibility with various functional groups. The oxolane ring, while less common than other heterocycles like pyrrole or benzene derivatives, offers distinct electronic and steric properties that can be exploited to modulate biological activity. This combination makes 4-(1,3-thiazol-5-yl)oxolan-3-ol a compelling subject for further investigation.
One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of 1,3-thiazole have shown promise in preclinical studies as inhibitors of key enzymes involved in cancer progression. The oxolane ring’s stability under physiological conditions suggests that it could serve as a robust backbone for drug molecules, enhancing their bioavailability and metabolic resistance. Furthermore, the hydroxyl group at the 3-position of the oxolane ring provides a site for further chemical modification, allowing researchers to fine-tune the compound’s properties.
The synthesis of 4-(1,3-thiazol-5-yl)oxolan-3-ol presents an intriguing challenge due to the complexity of both the thiazole and oxolane moieties. Advanced synthetic methodologies have been employed to construct this framework efficiently while maintaining high purity standards. Techniques such as transition-metal-catalyzed coupling reactions and organometallic chemistry have proven particularly useful in forming the critical bonds within the molecule. These synthetic advancements not only facilitate access to this compound but also provide insights into broader strategies for constructing similar heterocyclic architectures.
Evaluation of 4-(1,3-thiazol-5-yl)oxolan-3-ol has been conducted through both computational modeling and experimental assays. Molecular docking studies have revealed potential interactions with target proteins relevant to neurological disorders and metabolic diseases. These virtual screenings have guided experimental efforts by highlighting key binding pockets and suggesting modifications that could enhance efficacy. Additionally, in vitro assays have demonstrated preliminary activity against selected pathogens, underscoring its antimicrobial potential.
The pharmacokinetic profile of 4-(1,3-thiazol-5-yl)oxolan-3-ol is another critical area of interest. Studies indicate that the compound exhibits moderate solubility in aqueous media but demonstrates good bioavailability when administered orally. This balance between solubility and permeability suggests its suitability for further development into a therapeutic agent. Furthermore, preliminary toxicity studies have shown no significant adverse effects at tested doses, paving the way for more extensive clinical evaluations.
Future directions for research on 4-(1,3-thiazol-5-yl)oxolan-3-ol include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will be crucial for optimizing its therapeutic potential. Additionally, investigating analogs derived from this core structure could reveal new leads with improved properties such as enhanced potency or reduced side effects. Collaborative efforts between synthetic chemists and biologists are essential to accelerate these discoveries.
The integration of computational chemistry tools has revolutionized drug discovery by enabling rapid screening of large libraries of compounds. For 4-(1,3-thiazol-5-yl)oxolan-3-ol, machine learning models have been trained to predict biological activity based on structural features alone. These models have successfully identified promising derivatives without extensive experimental testing, significantly reducing development time and resources. Such innovations highlight the importance of interdisciplinary approaches in modern pharmaceutical research.
The role of natural product-inspired scaffolds cannot be overstated in medicinal chemistry. Many successful drugs on the market today are based on structures derived from organisms found in nature. The thiazole ring itself has origins in microbial metabolites known for their bioactivity; thus, 4-(1,3-thiazol-5-ylo x lan - 3 - ol) represents an excellent example of how nature can inspire novel therapeutic agents. By leveraging natural products as starting points, researchers can accelerate their search for effective treatments while minimizing synthetic challenges.
In conclusion, 4-(1 , 3 -thia z ol - 5 - yl ) ox o lan - 3 - ol ( CAS No : 2024354 - 06 - 9 ) stands out as a promising candidate for further pharmaceutical development . Its unique structural composition, coupled with preliminary evidence suggesting multiple biological activities, makes it an attractive molecule for medicinal chemists worldwide . As research progresses, additional insights into its mechanism(s) o f action will undoubtedly emerge , offering hope f or new therapeutic strategies across several disease indications .
2024354-06-9 (4-(1,3-thiazol-5-yl)oxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)